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Introduction
The FAN7602 is a green current mode Pulse Width Modulation (PWM) controller designed for

off-line adapter applications, LCD monitor power supplies, and other auxiliary power supplies.

[1][2][3] Proper Printed Circuit Board (PCB) layout is critical for the stable and efficient

operation of the power supply, minimizing electromagnetic interference (EMI) and ensuring the

reliability of the controller and associated components. This document provides detailed

guidelines and protocols for the PCB layout of circuits employing the FAN7602.

These application notes are intended for researchers, scientists, and professionals involved in

the development of electronic devices that require efficient and reliable power conversion

stages.

Core Layout Principles
A successful PCB layout for a switching power supply is determined by the careful

management of high-frequency, high-current loops and the separation of sensitive analog

signals from noisy power traces. The primary objectives are to minimize noise, reduce EMI,

and ensure stable power delivery.
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Key principles for the FAN7602 layout include:

Minimizing Loop Areas: High-frequency switching currents create loops that act as antennas,

radiating EMI. Keeping these loop areas as small as possible is paramount.

Short and Wide Traces: High-current paths should be routed with short, wide traces to

minimize resistance, voltage drop, and inductance.

Component Placement: Strategic placement of components can significantly reduce the

length of critical traces and improve thermal management.

Grounding Strategy: A well-designed ground system is crucial for noise reduction. This

involves separating power and signal grounds and connecting them at a single point.[1]

Thermal Management: Proper placement and copper pouring can help in dissipating heat

generated by the power components.

Quantitative PCB Layout Guidelines
The following table summarizes the key quantitative recommendations for the PCB layout.

These values are derived from general SMPS design guidelines and should be adapted based

on the specific application's power levels and thermal constraints.
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Parameter Recommendation Rationale

High-Current Traces

Gate Drive Trace (OUT pin) Width: > 20 mils (0.5 mm)

Minimize inductance for fast

switching of the external

MOSFET.[4][5]

Power Ground & Vcc Traces Width: > 40 mils (1.0 mm)

Handle the operating and

MOSFET driving currents with

minimal voltage drop.

Signal Traces

CS/FB and Latch/Plimit
Width: 10-15 mils (0.25-0.38

mm)

These are low-current signal

paths.

Component Placement

Vcc Bypass Capacitor
< 0.2 inches (5 mm) from

Vcc/GND pins

Provide a low-inductance path

for high-frequency currents.

Decoupling Capacitors
< 0.1 inches (2.54 mm) from IC

pins

Ensure stable voltage supply

to the IC by filtering noise.[1]

Clearance

High-Voltage to Low-Voltage
> 2.5 mm (as per safety

standards)

Prevent arcing and ensure

user safety.

Experimental Protocols: Performance Validation
This section outlines a protocol to validate the performance of the FAN7602-based power

supply, reflecting data presented in the component's datasheet.

Objective: To verify the input power consumption under no-load and light-load conditions.

Materials:

Assembled PCB with FAN7602 controller.

AC Power Source (variable).
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Power Meter.

Electronic Load.

Procedure:

Connect the AC power source to the input of the FAN7602-based power supply.

Connect the power meter to measure the input power.

Connect the electronic load to the output of the power supply.

No-Load Test: a. Set the input AC voltage to the specified levels (e.g., 85VAC, 110VAC,

220VAC, 265VAC). b. Ensure the electronic load is turned off (0A). c. For each voltage level,

record the input power reading from the power meter.

Light-Load Test: a. Set the electronic load to draw 0.5W from the power supply. b. Set the

input AC voltage to the specified levels. c. For each voltage level, record the input power

reading.

Expected Results:

Input Voltage Input Power at No Load Input Power at 0.5W Load

85VAC 105.4 mW 739.4 mW

110VAC 119.8 mW 761.4 mW

220VAC 184.7 mW 825.4 mW

265VAC 205.5 mW 872.2 mW

Data sourced from the

FAN7602 datasheet.[4][6]

Visualizations
Critical Current Loops in a Flyback Converter
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The following diagram illustrates the critical high-frequency current loops in a typical flyback

converter application using the FAN7602. Minimizing the area of these loops is crucial for

reducing EMI.
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Caption: High-frequency current path in the primary side.

Recommended Grounding Scheme
Proper grounding is essential for noise immunity. The diagram below illustrates the separation

of power ground and signal ground, with a single point of connection.
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Caption: Separate power and signal grounds with a star connection.

PCB Layout Workflow
This diagram outlines the recommended workflow for designing a PCB layout for a power

supply using the FAN7602.
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Start: Schematic Finalized

1. Place Power Components
(MOSFET, Transformer, Diodes, Input/Output Caps)

2. Route High-Current Traces
(Short and Wide)

3. Place FAN7602 and
Bypass Capacitors

4. Route Sensitive Traces
(Gate Drive, Sense, Feedback)

5. Create Ground Planes
(Separate Power and Signal)

6. Connect Grounds at Star Point

7. Add Thermal Vias and
Copper Pours

8. Design Rule Check (DRC)
and Final Review

Finish: Gerber Files Generation

Click to download full resolution via product page

Caption: Recommended workflow for FAN7602 PCB layout design.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b13688822/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-pcb-layout-of-the-fan7602-controller
https://www.benchchem.com/product/b13688822/docs?utm_src=pdf-body#application-notes-and-protocols-for-pcb-layout-of-the-fan7602-controller
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13688822?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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